Cas no 2171359-94-5 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2171359-94-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5844888
• PubChem ID: 165567162
• Update Time: 2025-06-24

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• 2171359-94-5
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid
• EN300-1578846

• Inchi： 1S/C25H30N2O5/c1-15(2)22(13-23(28)26-16(3)12-24(29)30)27-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-22H,12-14H2,1-3H3,(H,26,28)(H,27,31)(H,29,30)/t16?,22-/m1/s1
• InChI Key： ZKYZLWSEOZYKMF-VXNXSFHZSA-N
• SMILES： O(C(N[C@H](CC(NC(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Introduction to 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic Acid (CAS No. 2171359-94-5)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171359-94-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and features a unique structural arrangement that includes a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group is crucial for its stability and reactivity in various synthetic processes, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The chemical structure of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is characterized by a central carbon atom with an amino group protected by the Fmoc moiety, a methyl group, and an amide linkage to a butanoic acid moiety. This intricate structure imparts specific chemical properties that are essential for its applications in drug discovery and development.

In recent years, the study of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid has been driven by its potential as a building block in the synthesis of bioactive peptides. Peptides are known for their diverse biological activities and are widely used in the treatment of various diseases, including cancer, diabetes, and neurological disorders. The Fmoc protecting group in this compound allows for precise control over the coupling reactions during peptide synthesis, ensuring high yields and purity of the final products.

The latest research has highlighted the importance of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides showed promising results in preclinical trials, exhibiting potent anti-cancer activity against various tumor cell lines.

Another significant application of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is in the field of protein engineering. The ability to introduce specific modifications into proteins using this compound has opened new avenues for creating designer proteins with tailored functions. These designer proteins have potential applications in biotechnology, such as enzyme catalysis, biosensors, and drug delivery systems.

The synthetic route for preparing 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling with butanoic acid to form the amide linkage. The process is highly efficient and can be scaled up for industrial production. Recent advancements in synthetic methods have further optimized this process, reducing reaction times and improving yields.

In addition to its role as a synthetic intermediate, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid has also been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Fmoc group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active peptide or protein. This approach offers several advantages, such as improved solubility, reduced toxicity, and enhanced targeting to specific tissues or cells.

The safety profile of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a therapeutic agent or as a key intermediate in drug synthesis.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS No. 2171359-94-5) is a versatile compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for synthesizing bioactive peptides and proteins, developing novel therapeutic agents, and advancing our understanding of protein function and engineering. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.